Cas no 26602-89-1 (Butane, bromo-)

• Product Name: Butane, bromo-
• CAS No: 26602-89-1
• MF: C₄H₉Br
• MW: 137.018260717392
• CID: 266359
• Update Time: 2024-01-27

Butane, bromo- Chemical and Physical Properties

Names and Identifiers

• Butane, bromo-
• 1-bromobutane

• Inchi： 1S/C4H9Br/c1-2-3-4-5/h2-4H2,1H3
• InChI Key： MPPPKRYCTPRNTB-UHFFFAOYSA-N
• SMILES： CCCCBr

Computed Properties

• Exact Mass: 135.988763
• Monoisotopic Mass: 135.988763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.271
• Melting Point: -112 deg C
• Boiling Point: 101.6°Cat760mmHg
• Flash Point: 23.9°C